MART-1 (26-35) (human) (TFA)

• Molecular Formula: C44H75F3N10O16
• Molecular Weight: 1057.1 g/mol
• IUPAC Name: (4S)-4-amino-5-[[(2S)-1-[[(2S)-1-[[2-[[(2S,3S)-1-[[2-[[(2S,3S)-1-[[(2S)-1-[[(2S,3R)-1-[[(1S)-1-carboxy-2-methylpropyl]amino]-3-hydroxy-1-oxobutan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-3-methyl-1-oxopentan-2-yl]amino]-2-oxoethyl]amino]-3-methyl-1-oxopentan-2-yl]amino]-2-oxoethyl]amino]-1-oxopropan-2-yl]amino]-1-oxopropan-2-yl]amino]-5-oxopentanoic acid;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C42H74N10O14.C2HF3O2/c1-12-21(7)32(49-28(54)17-44-35(58)23(9)46-36(59)24(10)47-37(60)26(43)14-15-30(56)57)39(62)45-18-29(55)50-33(22(8)13-2)40(63)48-27(16-19(3)4)38(61)52-34(25(11)53)41(64)51-31(20(5)6)42(65)66;3-2(4,5)1(6)7/h19-27,31-34,53H,12-18,43H2,1-11H3,(H,44,58)(H,45,62)(H,46,59)(H,47,60)(H,48,63)(H,49,54)(H,50,55)(H,51,64)(H,52,61)(H,56,57)(H,65,66);(H,6,7)/t21-,22-,23-,24-,25+,26-,27-,31-,32-,33-,34-;/m0./s1
• InChI Key: NMTQXGZUKARSOC-WZQLDBRBSA-N
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)NCC(=O)N[C@@H]([C@@H](C)CC)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H]([C@@H](C)O)C(=O)N[C@@H](C(C)C)C(=O)O)NC(=O)CNC(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)[C@H](CCC(=O)O)N.C(=O)(C(F)(F)F)O
• Canonical SMILES: CCC(C)C(C(=O)NCC(=O)NC(C(C)CC)C(=O)NC(CC(C)C)C(=O)NC(C(C)O)C(=O)NC(C(C)C)C(=O)O)NC(=O)CNC(=O)C(C)NC(=O)C(C)NC(=O)C(CCC(=O)O)N.C(=O)(C(F)(F)F)O

Description

This peptide is recognized by T cells and is used in cancer immunotherapy, particularly for melanoma . The peptide sequence is Glu-Ala-Ala-Gly-Ile-Gly-Ile-Leu-Thr-Val .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of MART-1 (26-35) (human) (TFA) typically involves solid-phase peptide synthesis (SPPS). This method allows for the sequential addition of amino acids to a growing peptide chain anchored to a solid resin. The process includes:

Coupling: Each amino acid is coupled to the resin-bound peptide using activating agents like N,N’-diisopropylcarbodiimide (DIC) and hydroxybenzotriazole (HOBt).

Deprotection: The temporary protecting groups on the amino acids are removed using trifluoroacetic acid (TFA).

Cleavage: The final peptide is cleaved from the resin and purified using high-performance liquid chromatography (HPLC).

Industrial Production Methods: Industrial production of MART-1 (26-35) (human) (TFA) follows similar principles but on a larger scale. Automated peptide synthesizers are used to increase efficiency and consistency. The purification process is scaled up using preparative HPLC .

Types of Reactions:

Oxidation: MART-1 (26-35) (human) (TFA) can undergo oxidation reactions, particularly at the methionine residues if present.

Reduction: Reduction reactions can be used to reduce disulfide bonds if the peptide contains cysteine residues.

Substitution: Amino acid residues in the peptide can be substituted to create analogs with altered properties.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide or performic acid.

Reduction: Dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP).

Substitution: Amino acid derivatives and coupling agents like DIC and HOBt.

Major Products:

Oxidation: Oxidized peptide variants.

Reduction: Reduced peptide variants.

Substitution: Peptide analogs with substituted amino acids.

Scientific Research Applications

MART-1 (26-35) (human) (TFA) has several scientific research applications:

Cancer Immunotherapy: Used as an epitope in cancer vaccines to stimulate T cell responses against melanoma.

Biological Studies: Employed in studies to understand T cell recognition and immune responses.

Drug Development: Utilized in the development of peptide-based therapeutics and diagnostic tools.

Mechanism of Action

MART-1 (26-35) (human) (TFA) exerts its effects by being presented on the surface of melanoma cells in the context of major histocompatibility complex (MHC) molecules. This presentation allows cytotoxic T lymphocytes (CTLs) to recognize and target melanoma cells. The peptide interacts with T cell receptors (TCRs) on CTLs, leading to the activation and killing of melanoma cells . Key molecular targets include MHC class I molecules and TCRs .

Comparison with Similar Compounds

MART-1 (27-35) (human) (TFA): Another peptide derived from the MART-1 protein, differing by one amino acid residue.

gp100 (209-217) (human) (TFA): A peptide derived from the gp100 protein, also used in melanoma immunotherapy.

Uniqueness: MART-1 (26-35) (human) (TFA) is unique due to its specific amino acid sequence, which is highly recognized by T cells in melanoma patients. This specificity makes it a valuable tool in cancer immunotherapy .